N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea

• Molecular Formula: C27H24N4O3S
• Molecular Weight: 484.6 g/mol
• IUPAC Name: N-[[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]carbamothioyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C27H24N4O3S/c32-25(21-8-7-19-4-1-2-5-20(19)18-21)29-27(35)28-22-9-11-23(12-10-22)30-13-15-31(16-14-30)26(33)24-6-3-17-34-24/h1-12,17-18H,13-16H2,(H2,28,29,32,35)
• InChI Key: RXJSDJYWQKEMMN-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC4=CC=CC=C4C=C3)C(=O)C5=CC=CO5

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea, also known as JWH-250, is a synthetic cannabinoid that was first synthesized in 1995. It belongs to the family of synthetic cannabinoids that are designed to mimic the effects of delta-9-tetrahydrocannabinol (THC), the primary psychoactive compound found in marijuana. JWH-250 has gained popularity in recent years due to its potent psychoactive effects and its ability to bind to the same receptors in the brain as THC.

Mechanism of Action

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea acts on the same receptors in the brain as THC, specifically the cannabinoid type 1 (CB1) receptor. It binds to the receptor and activates a signaling pathway that leads to the release of various neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea.
Biochemical and Physiological Effects:
N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea has been shown to produce a range of biochemical and physiological effects in the body. These include increased heart rate, blood pressure, and body temperature, as well as changes in mood and behavior. Chronic use of N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea has been linked to negative effects on cognitive function and mental health.

Advantages and Limitations for Lab Experiments

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea is a useful tool for studying the effects of synthetic cannabinoids on the brain and body. Its potency and ability to bind to the same receptors as THC make it a valuable tool for researchers. However, its addictive properties and negative effects on cognitive function and mental health make it a challenging compound to work with.

Future Directions

There are many future directions that could be explored in the study of N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea and other synthetic cannabinoids. One area of interest is the development of new compounds that are less addictive and have fewer negative effects on cognitive function and mental health. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and body, particularly with regards to addiction and mental health. Finally, there is a need for more research into the mechanisms of action of synthetic cannabinoids and how they interact with the CB1 receptor in the brain.

Synthesis Methods

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea is synthesized by reacting 2-naphthoyl chloride with 4-(2-furoyl)-1-piperazine and thiourea in the presence of a base. The resulting compound is then purified and characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Scientific Research Applications

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea has been used extensively in scientific research to study the effects of synthetic cannabinoids on the brain and body. It has been shown to have potent psychoactive effects and can produce a range of physiological and behavioral effects similar to those produced by THC. Studies have also shown that N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-N'-(2-naphthoyl)thiourea can be addictive and can have negative effects on cognitive function and mental health.